Cas no 2228772-93-6 ((1,3-thiazol-4-yl)methyl sulfamate)

• Product Name: (1,3-thiazol-4-yl)methyl sulfamate
• CAS No: 2228772-93-6
• MF: C₄H₆N₂O₃S₂
• MW: 194.232038021088
• CID: 6301956
• PubChem ID: 165636348
• Update Time: 2025-06-30

(1,3-thiazol-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1,3-thiazol-4-yl)methyl sulfamate
• 2228772-93-6
• EN300-1991033

• Inchi： 1S/C4H6N2O3S2/c5-11(7,8)9-1-4-2-10-3-6-4/h2-3H,1H2,(H2,5,7,8)
• InChI Key： UWRRSKAQIQFNJD-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CSC=N1

Computed Properties

• Exact Mass: 193.98198440g/mol
• Monoisotopic Mass: 193.98198440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 119Ų

Additional information on (1,3-thiazol-4-yl)methyl sulfamate

The Compound CAS No. 2228772-93-6: (1,3-thiazol-4-yl)methyl Sulfamate

The compound with CAS No. 2228772-93-6, commonly referred to as (1,3-thiazol-4-yl)methyl sulfamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfamates, which are derivatives of sulfamic acid (HNSO3), and it features a thiazole ring as a key structural component. The thiazole ring is a five-membered aromatic heterocycle containing one sulfur and one nitrogen atom, making it a versatile scaffold for various chemical functionalities.

Sulfamates are known for their ability to act as leaving groups in substitution reactions, making them valuable intermediates in organic synthesis. The presence of the thiazole ring in (1,3-thiazol-4-yl)methyl sulfamate introduces additional electronic and steric effects, which can influence its reactivity and biological activity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of inhibitors for specific enzyme targets.

One of the most notable aspects of (1,3-thiazol-4-yl)methyl sulfamate is its role in medicinal chemistry. Researchers have explored its ability to modulate enzyme activity by acting as a competitive inhibitor. For instance, studies have shown that this compound can inhibit certain kinases, which are enzymes involved in cell signaling pathways. This property makes it a promising candidate for the treatment of diseases such as cancer, where kinase activity plays a critical role in tumor growth and metastasis.

The synthesis of (1,3-thiazol-4-yl)methyl sulfamate involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through condensation reactions involving thiols and aldehydes or ketones. Once the thiazole ring is formed, further functionalization can be carried out to introduce the sulfamate group. The exact synthetic pathway may vary depending on the starting materials and desired stereochemistry, but modern methodologies have made this process more efficient and scalable.

Another area where (1,3-thiazol-4-yl)methyl sulfamate has shown potential is in agrochemical applications. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its use as a herbicide or plant growth regulator. Recent research has focused on understanding its mode of action at the molecular level, which could pave the way for its application in sustainable agriculture.

In terms of physical properties, (1,3-thiazol-4-yl)methyl sulfamate is typically a crystalline solid with a melting point that depends on its purity and degree of hydration. Its solubility in various solvents has been studied extensively, with findings indicating moderate solubility in polar solvents such as water and methanol. This property is crucial for its application in pharmaceutical formulations where bioavailability is a key consideration.

The safety profile of (1,3-thiazol-4-yl)methyl sulfamate has also been evaluated in preclinical studies. These studies have provided insights into its acute and chronic toxicity profiles, as well as its potential for genotoxicity and carcinogenicity. While initial findings suggest that it has a favorable safety profile compared to some other compounds in its class, further long-term studies are required to fully understand its safety implications.

From an environmental perspective, researchers have investigated the biodegradability of (1,3-thiazol-4-yl)methyl sulfamate under various conditions. Results indicate that it undergoes microbial degradation under aerobic conditions, which is encouraging from an ecological standpoint. However, additional studies are needed to assess its persistence in different environmental compartments and its potential impact on non-target organisms.

In conclusion, CAS No. 2228772-93-6 ((1,3-thiazol-4-yl)methyl sulfamate) represents a versatile compound with significant potential across multiple fields. Its unique combination of structural features and functional groups makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications